N-((1-(thiophen-3-ylmethyl)piperidin-4-yl)methyl)cyclopropanesulfonamide

• IUPAC Name: N-[[1-(thiophen-3-ylmethyl)piperidin-4-yl]methyl]cyclopropanesulfonamide
• InChI: InChI=1S/C14H22N2O2S2/c17-20(18,14-1-2-14)15-9-12-3-6-16(7-4-12)10-13-5-8-19-11-13/h5,8,11-12,14-15H,1-4,6-7,9-10H2
• InChI Key: RERIMWNLSJYPMD-UHFFFAOYSA-N
• Canonical SMILES: C1CC1S(=O)(=O)NCC2CCN(CC2)CC3=CSC=C3
• Molecular Formula: C14H22N2O2S2
• Molecular Weight: 314.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound includes a piperidine ring, a thiophene ring, a cyclopropane ring, and a sulfonamide group. The InChI code for a similar compound, “{1-[(thiophen-3-yl)methyl]piperidin-4-yl}methanamine dihydrochloride”, is 1S/C11H18N2S.2ClH/c12-7-10-1-4-13(5-2-10)8-11-3-6-14-9-11;;/h3,6,9-10H,1-2,4-5,7-8,12H2;2*1H.

Scientific Research Applications

Anticancer Applications

. .

Antiviral Applications

. While specific studies on “N-((1-(thiophen-3-ylmethyl)piperidin-4-yl)methyl)cyclopropanesulfonamide” are not available, it’s reasonable to assume that it may have similar properties due to its structural similarity to other piperidine derivatives.

Antimalarial Applications

. The unique structure of piperidine derivatives allows them to interact with the biological targets of the malaria parasite, potentially inhibiting its growth and reproduction.

Antimicrobial and Antifungal Applications

. Their unique chemical structure allows them to interact with and disrupt the biological processes of various microorganisms, making them effective in combating infections.

Antihypertensive Applications

. They can help to lower blood pressure by relaxing and widening blood vessels, thereby improving blood flow.

Analgesic and Anti-inflammatory Applications

. They can help to reduce pain and inflammation by interfering with the body’s pain signaling pathways.

Anti-Alzheimer Applications

. They can help to improve cognitive function and slow the progression of the disease.

Antipsychotic Applications

. They can help to manage the symptoms of various psychiatric disorders, including schizophrenia and bipolar disorder.

Mechanism of Action

Target of Action

The primary target of N-((1-(thiophen-3-ylmethyl)piperidin-4-yl)methyl)cyclopropanesulfonamide is the hypoxia-inducible factor 1 (HIF-1) pathways . HIF-1 is an important transcription factor that targets a series of adaptation genes under hypoxic conditions .

Mode of Action

N-((1-(thiophen-3-ylmethyl)piperidin-4-yl)methyl)cyclopropanesulfonamide: interacts with its target, HIF-1, by inducing the expression of HIF-1α protein and downstream target gene p21 . This interaction results in the upregulation of the expression of cleaved caspase-3, which promotes tumor cell apoptosis .

Biochemical Pathways

The biochemical pathways affected by N-((1-(thiophen-3-ylmethyl)piperidin-4-yl)methyl)cyclopropanesulfonamide involve the HIF-1 pathways, particularly the HIF-1α protein and downstream target gene p21 . The activation of these pathways leads to the upregulation of cleaved caspase-3 expression, promoting apoptosis in tumor cells .

Result of Action

The molecular and cellular effects of N-((1-(thiophen-3-ylmethyl)piperidin-4-yl)methyl)cyclopropanesulfonamide ’s action include the induction of HIF-1α protein and downstream target gene p21 expression . This leads to the upregulation of cleaved caspase-3 expression, which promotes apoptosis in tumor cells .